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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Octyl-1-decanol, a branched-chain primary alcohol, is a versatile compound with significant
applications in the cosmetic, pharmaceutical, and chemical industries.[1] Also known as
octyldodecanol, it belongs to the class of Guerbet alcohols, which are characterized by a
branch at the B-position.[1][2] This unique structure imparts desirable properties such as a low
melting point and low volatility compared to its linear isomer of the same molecular weight.[1][2]
This technical guide provides an in-depth overview of the core physicochemical properties of 2-
octyl-1-decanol, a detailed experimental protocol for its synthesis, and a logical workflow
diagram for its production and purification.

Physicochemical Properties of 2-Octyl-1-decanol

The following table summarizes the key physicochemical properties of 2-octyl-1-decanol,
providing a valuable resource for researchers and formulators.
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Property Value References
Molecular Formula C20H420 [31141[5]
Molecular Weight 298.55 g/mol [316]1[71[8]
CAS Number 5333-42-6 [31[4][6][8][9]
Appearance C.Iea.r, CF)IorIess to yellowish, O[10]

oily liquid
Density 0.838 g/mL at 25 °C [1][6][9]
Melting Point -ltol1°C [1116119]
Boiling Point 234-238 °C at 33 mmHg [11[61[9]
268 °C (lit.) [4]

161 °C at 0.3 mmHg (lit.)

[4]

192 °C at 735 mmHg (lit.)

[6]

Flash Point

113 °C (lit.)

[1]14]

188 °C (open cup)

Refractive Index

n20/D 1.453 (lit.)

[1]6]e]

Solubility

Practically insoluble in water;

miscible with ethanol (96%)

[1]9]

pKa

15.03 + 0.10 (Predicted)

[°]

Synthesis of 2-Octyl-1-decanol via Guerbet

Condensation

2-Octyl-1-decanol is primarily synthesized through the Guerbet condensation of 1-decanol.[2]

[3][9] This reaction involves the dimerization of a primary alcohol at high temperatures in the

presence of a catalyst.

Experimental Protocol
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This protocol is a synthesis of information from various sources to provide a comprehensive
methodology.[3][10][11]

Materials:

1-Decanol (99% purity)

o Potassium Hydroxide (KOH)

o Copper-Nickel catalyst on silica support

e Argon gas

e p-Xylene

o Ethyl acetate

e Anhydrous sodium sulfate

 Silica gel (230-400 mesh)

e n-Hexane

Equipment:

Dry reactor or 2-liter 4-necked glass reaction flask

e Stirrer

e Heating mantle

« Distillation apparatus

e Separatory funnel

« Rotary evaporator

e Column chromatography setup
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Procedure:

o Reaction Setup: In a dry reactor, add 967 g of 1-decanol, 30 g of sodium hydroxide, and 2.0
g of nickel catalyst.[3] Alternatively, for a smaller scale synthesis, a solution of [Cp*IrCl2]2
(0.02 mmoal), 1,7-octadiene (0.2 mmol), and potassium tert-butoxide (0.8 mmol) in p-xylene
(0.5 mL) can be added to 2-octanol (2 mmol) under an argon atmosphere.[10]

o Reaction Conditions: Heat the mixture to 220-250 °C with vigorous stirring.[3] The reaction
should be carried out for approximately 4-6 hours.[3] During this time, the water of reaction is
removed by distillation.[3]

e Reaction Monitoring and Work-up: The reaction is complete when the formation of water
ceases.[11] Allow the reaction mixture to cool to room temperature.

o Extraction and Drying: Add water and ethyl acetate to the cooled mixture to separate the
organic layer.[10] The water layer should be extracted three times with ethyl acetate.[10]
Combine all the organic layers and dry with anhydrous sodium sulfate.[10]

 Purification: Filter the mixture to remove the drying agent and any precipitated salts.[10][11]
The resulting filtrate is then concentrated under vacuum using a rotary evaporator.[10] The
crude product is purified by silica gel column chromatography using a mixture of n-hexane
and ethyl acetate (10:1) as the eluent.[10] The purified product can be further distilled under
reduced pressure for higher purity.[3][11]

e Analysis: The final product, 2-octyl-1-decanol, can be identified and its purity assessed by
gas-liquid partition chromatography (GLC).[3]

Experimental Workflow

The following diagram illustrates the key stages in the synthesis and purification of 2-octyl-1-
decanol.

Caption: Workflow for the synthesis and purification of 2-octyl-1-decanol.

Safety and Handling
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2-Octyl-1-decanol is considered a hazardous substance and can cause skin irritation.[12][13] It
is important to handle this chemical in a well-ventilated area and wear appropriate personal
protective equipment (PPE), including safety glasses with side shields, gloves, and protective
clothing.[5][12] Avoid contact with skin and eyes.[12] In case of a spill, remove all ignition
sources and absorb the spill with an inert material.[12] Store in a cool, dry, well-ventilated area
away from incompatible materials such as strong oxidizing agents.[5][12]

Applications

2-Octyl-1-decanol is widely used in cosmetic and pharmaceutical formulations as an emollient,
solvent, and emulsion stabilizer.[1][12] Its properties make it suitable for use in skin care
preparations, lipsticks, and topical drug delivery systems.[1][9][12] It can also serve as an
intermediate in the synthesis of other long-chain organic compounds.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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